Cas no 668474-78-0 (4-(4-Methoxybenzene-1-sulfinyl)phenol)

668474-78-0 structure
Product name:4-(4-Methoxybenzene-1-sulfinyl)phenol
4-(4-Methoxybenzene-1-sulfinyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Methoxybenzene-1-sulfinyl)phenol
- SCHEMBL7940651
- DTXSID30611345
- 668474-78-0
-
- Inchi: InChI=1S/C13H12O3S/c1-16-11-4-8-13(9-5-11)17(15)12-6-2-10(14)3-7-12/h2-9,14H,1H3
- InChI Key: HTQONCTVGMCBBK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 248.05071541Da
- Monoisotopic Mass: 248.05071541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.7Ų
4-(4-Methoxybenzene-1-sulfinyl)phenol Related Literature
-
1. Back matter
-
2. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
-
4. Book reviews
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
668474-78-0 (4-(4-Methoxybenzene-1-sulfinyl)phenol) Related Products
- 1111618-71-3(N-(4-Fluorophenyl)quinolin-4-amine)
- 2411278-38-9(N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide)
- 2228401-12-3(1-1-(aminooxy)ethylnaphthalen-2-ol)
- 2228403-77-6(1-(2-methanesulfonylphenyl)-3-oxocyclobutane-1-carboxylic acid)
- 2416234-45-0(3-(piperidin-2-yl)-1,2,4-oxadiazol-5-ol, trifluoroacetic acid)
- 1361474-20-5(3,5-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde)
- 2228383-29-5(3,3-difluoro-1-2-(4-fluorophenyl)ethylcyclobutan-1-amine)
- 1409956-13-3(5-bromo-3-fluoro-2-methoxyphenol)
- 2228530-42-3(3-(6-Chloropyridin-3-yl)-2,2-difluoropropanoic acid)
- 328271-24-5(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-butoxybenzamide)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
